(1-Methyl-1H-imidazol-2-yl)(pyrimidin-5-yl)methanone

• Molecular Formula: C9H8N4O
• Molecular Weight: 188.19 g/mol
• IUPAC Name: (1-methylimidazol-2-yl)-pyrimidin-5-ylmethanone
• InChI: InChI=1S/C9H8N4O/c1-13-3-2-12-9(13)8(14)7-4-10-6-11-5-7/h2-6H,1H3
• InChI Key: PDUXHRLHXCZXEM-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1C(=O)C2=CN=CN=C2

Description

(1-Methyl-1H-imidazol-2-yl)(pyrimidin-5-yl)methanone is a useful research compound. Its molecular formula is C9H8N4O and its molecular weight is 188.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethylmagnesium bromide (3 M in Et2O, 1.05 mL, 3.14 mmol) was added dropwise to a solution of 2-bromo-1-methyl-1H-imidazole (505 mg, 3.14 mmol) in DCM (6 mL) under a nitrogen atmosphere. The mixture was stirred at room temperature 30 min, then was cooled in an ice bath prior to addition of a solution of N-methoxy-N-methylpyrimidine-5-carboxamide (419 mg, 2.51 mmol, Intermediate 28, step a) in DCM (1 mL). The resulting suspension was stirred at room temperature for 24 hours. The reaction was quenched by addition of saturated aqueous NH4Cl, diluted with water, and extracted three times with DCM. The organic phase was dried (Na2SO4), filtered, and concentrated. The residue was purified by flash column chromatography (silica gel, gradient 0-60% CH3CN-DCM), affording the title compound.